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Compound of Interest

Compound Name: Pentafluoroethyl ethyl ketone

CAS No.: 378-72-3

Cat. No.: B1346364

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorinated
Ketones
Pentafluoroethyl ethyl ketone (CAS No. 378-72-3) belongs to the class of fluorinated

ketones, which are characterized by the presence of a carbonyl group and fluorine atoms.[1]

The introduction of fluorine into organic molecules can dramatically alter their physical,

chemical, and biological properties. These alterations, including increased thermal stability,

lipophilicity, and metabolic resistance, make fluorinated compounds valuable in fields ranging

from materials science to medicinal chemistry. Understanding the precise molecular structure

and weight of these compounds is a foundational requirement for their application and for the

prediction of their behavior in complex systems.

Molecular Structure and Conformation
The defining feature of pentafluoroethyl ethyl ketone is its arrangement of a five-carbon

backbone, incorporating a ketone functional group and a highly fluorinated ethyl substituent.
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Chemical Formula and Connectivity
The molecular formula for pentafluoroethyl ethyl ketone is C5H5F5O.[2][3][4] The structure

consists of an ethyl group (-CH2CH3) and a pentafluoroethyl group (-CF2CF3) bonded to the

carbonyl carbon. The systematic IUPAC name for this compound is 1,1,1,2,2-

pentafluoropentan-3-one.[1][4]

The connectivity of the atoms can be represented by the following simplified line-angle formula:

This linear representation, however, does not fully capture the three-dimensional nature of the

molecule, which is governed by the principles of VSEPR theory. The carbonyl carbon exhibits

trigonal planar geometry, while the adjacent carbons in the ethyl and pentafluoroethyl groups

are tetrahedral.

Visualization of the Molecular Structure
To provide a clearer understanding of the spatial arrangement of atoms, the following diagram

illustrates the molecular structure of pentafluoroethyl ethyl ketone.

Caption: 2D Molecular Structure of Pentafluoroethyl Ethyl Ketone.

Molecular Weight and Its Determination
The molecular weight of a compound is a critical parameter, influencing its physical properties

and stoichiometric relationships in chemical reactions.

Calculated Molecular Weight
The molecular weight of pentafluoroethyl ethyl ketone can be calculated from its molecular

formula, C5H5F5O, and the atomic weights of its constituent elements.
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Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 5 12.011 60.055

Hydrogen H 5 1.008 5.040

Fluorine F 5 18.998 94.990

Oxygen O 1 15.999 15.999

Total 176.084

Based on these calculations, the molecular weight of pentafluoroethyl ethyl ketone is

approximately 176.08 g/mol .[2][3][4] This value is consistent across multiple chemical

databases and supplier specifications.[1][5]

Experimental Verification of Molecular Weight
While the calculated molecular weight provides a theoretical value, experimental techniques

are employed for its confirmation. The primary method for determining the molecular weight of

a pure compound with high accuracy and precision is mass spectrometry.

Experimental Protocol: Molecular Weight Determination by Mass Spectrometry

Sample Preparation: A dilute solution of pentafluoroethyl ethyl ketone is prepared in a

suitable volatile solvent, such as acetonitrile or methanol.

Ionization: The sample is introduced into the mass spectrometer, where it is ionized. Electron

ionization (EI) or a softer ionization technique like electrospray ionization (ESI) can be used.

Mass Analysis: The ionized molecules are accelerated and separated based on their mass-

to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.

Data Interpretation: The molecular ion peak ([M]+ or [M+H]+) in the mass spectrum will

correspond to the molecular weight of the compound. For pentafluoroethyl ethyl ketone, a
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prominent peak would be expected at an m/z value of approximately 176.

The following workflow diagram illustrates the process of molecular weight determination.

Sample Preparation Mass Spectrometry Data Analysis

Dissolve Sample in
Volatile Solvent Ionization (e.g., ESI) Mass Analysis (m/z) Detection Generate Mass Spectrum Identify Molecular Ion Peak

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination via Mass Spectrometry.

Physical and Chemical Properties
A summary of the key physical and chemical properties of pentafluoroethyl ethyl ketone is

presented in the table below.

Property Value Source

CAS Number 378-72-3 [2][3][5]

Molecular Formula C5H5F5O [2][3][4]

Molecular Weight 176.08 g/mol [2][3][4]

Boiling Point 61-62 °C at 740 torr [5][6]

Density 1.554 g/mL [5][6]

Refractive Index 1.3905 [5][6]

SMILES CCC(=O)C(F)(F)C(F)(F)F [2]

The high density of this compound is a direct consequence of the presence of five heavy

fluorine atoms in its structure.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1346364/docs?utm_src=pdf-body-img#pentafluoroethyl-ethyl-ketone-a-comprehensive-technical-overview
https://www.benchchem.com/product/b1346364/docs?utm_src=pdf-body#pentafluoroethyl-ethyl-ketone-a-comprehensive-technical-overview
https://arctomsci.com/KOR-MS-20245-1
https://www.scbt.com/de/p/pentafluoroethyl-ethyl-ketone-378-72-3
https://www.intlab.org/productdetails.asp?productcode=4256338
https://arctomsci.com/KOR-MS-20245-1
https://www.scbt.com/de/p/pentafluoroethyl-ethyl-ketone-378-72-3
https://kemcal.com/product/k306533/
https://arctomsci.com/KOR-MS-20245-1
https://www.scbt.com/de/p/pentafluoroethyl-ethyl-ketone-378-72-3
https://kemcal.com/product/k306533/
https://www.intlab.org/productdetails.asp?productcode=4256338
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2117-3-08.pdf
https://www.intlab.org/productdetails.asp?productcode=4256338
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2117-3-08.pdf
https://www.intlab.org/productdetails.asp?productcode=4256338
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2117-3-08.pdf
https://arctomsci.com/KOR-MS-20245-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This technical guide has provided a detailed examination of the molecular structure and weight

of pentafluoroethyl ethyl ketone. A thorough understanding of these fundamental properties

is paramount for researchers and scientists engaged in the development of new materials and

therapeutic agents. The unique characteristics imparted by the pentafluoroethyl group make

this and related fluorinated ketones a promising area for future research and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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comprehensive-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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